Cas no 1261921-72-5 (4-chloro-3-(4-formylphenyl)benzoic acid)

• Product Name: 4-chloro-3-(4-formylphenyl)benzoic acid
• CAS No: 1261921-72-5
• MF: C₁₄H₉ClO₃
• MW: 260.672463178635
• MDL: MFCD18319258
• CID: 2763638
• PubChem ID: 53225189
• Update Time: 2025-07-22

4-chloro-3-(4-formylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(4-formylphenyl)benzoic acid
• 4-CHLORO-3-(4-FORMYLPHENYL)BENZOICACID
• 1261921-72-5
• BS-26996
• MFCD18319258
• SCHEMBL2554145
• DTXSID80688921
• 6-Chloro-4'-formyl[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD18319258
• Inchi： 1S/C14H9ClO3/c15-13-6-5-11(14(17)18)7-12(13)10-3-1-9(8-16)2-4-10/h1-8H,(H,17,18)
• InChI Key： XFSNYZOUSWRPPL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 260.02400
• Monoisotopic Mass: 260.0240218Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.51770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-chloro-3-(4-formylphenyl)benzoic acid

Comprehensive Overview of 4-Chloro-3-(4-formylphenyl)benzoic Acid (CAS No. 1261921-72-5): Properties, Applications, and Industry Insights

4-Chloro-3-(4-formylphenyl)benzoic acid (CAS No. 1261921-72-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a chloro-substituted benzoic acid core linked to a formylphenyl group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₄H₉ClO₃, and precise CAS registry number make it a subject of interest for researchers exploring drug discovery, material science, and bioconjugation techniques.

The compound's aldehyde functional group (-CHO) and carboxylic acid moiety (-COOH) enable diverse chemical reactions, including condensation, esterification, and amide bond formation. These properties align with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to derivatize such intermediates. Recent publications highlight its utility in constructing heterocyclic scaffolds, a hot topic in medicinal chemistry due to their prevalence in FDA-approved drugs.

Analytical techniques for characterizing 4-chloro-3-(4-formylphenyl)benzoic acid typically include HPLC purity analysis, NMR spectroscopy (notably ¹H and ¹³C), and mass spectrometry. The compound's melting point and solubility profile (often soluble in polar organic solvents like DMSO or methanol) are critical parameters for industrial applications. These characteristics are frequently searched in chemical databases by professionals optimizing reaction conditions or scaling up production.

In the context of pharmaceutical intermediates, this compound's bifunctional reactivity makes it valuable for designing targeted drug delivery systems—a trending research area. Its structural motifs appear in studies about small molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which dominate current cancer therapeutics research. The formyl group specifically facilitates click chemistry applications, a technique growing in popularity for biomolecule labeling.

From a commercial perspective, suppliers often list CAS 1261921-72-5 with specifications emphasizing ≥95% purity, catering to GMP-compliant synthesis requirements. The compound's stability under inert atmospheres and recommended storage at 2-8°C are practical details frequently queried in chemical procurement platforms. Its role in developing fluorescence probes and photoactive materials also connects it to emerging diagnostic technologies and optoelectronic applications.

Regulatory aspects of 4-chloro-3-(4-formylphenyl)benzoic acid comply with standard laboratory chemical guidelines, with safety data sheets (SDS) detailing proper handling procedures. While not classified as hazardous under major chemical inventories, its use in high-throughput screening libraries underscores the importance of proper risk assessment protocols—a subject increasingly discussed in laboratory automation forums.

Future research directions may explore its potential in metal-organic frameworks (MOFs) or as a building block for covalent organic polymers (COPs), areas gaining traction in energy storage research. The compound's balanced lipophilicity (calculated LogP ~2.5) also makes it relevant to ADMET prediction studies, a crucial step in modern drug development pipelines.